Cas no 663931-08-6 ( )

  structure
  structure
Product Name: 
CAS No:663931-08-6
MF:C9H11NO4
MW:197.187942743301
CID:868872
PubChem ID:707651
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethoxy-4-methylnicotinic acid
    • 3-Pyridinecarboxylicacid,2,6-dimethoxy-4-methyl-(9CI)
    •  
    • Inchi: 1S/C9H11NO4/c1-5-4-6(13-2)10-8(14-3)7(5)9(11)12/h4H,1-3H3,(H,11,12)
    • InChI Key: RICRROFIBBRMAO-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(=O)O)=C(C)C=C(N=1)OC

Computed Properties

  • Exact Mass: 197.06880783g/mol
  • Monoisotopic Mass: 197.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68.6Ų
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